Cas no 38077-69-9 (2-Naphthalenecarbonyl chloride, 1-hydroxy-)

• Product Name: 2-Naphthalenecarbonyl chloride, 1-hydroxy-
• CAS No: 38077-69-9
• MF: C₁₁H₇ClO₂
• MW: 206.62508225441
• CID: 1487808
• PubChem ID: 13024050
• Update Time: 2025-10-29

2-Naphthalenecarbonyl chloride, 1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarbonyl chloride, 1-hydroxy-
• 1-hydroxynaphthalene-2-carbonyl chloride
• 38077-69-9
• BGDWGIMWXKYYOG-UHFFFAOYSA-N
• SCHEMBL3922382
• DTXSID20515505
• 7-Naphthol-2-boronic acid
• DB-086977
• 1-hydroxy-2-naphthoyl chloride
• 2-NAPHTHALENECARBONYL CHLORIDE,1-HYDROXY-

• MDL： MFCD11169661
• Inchi： 1S/C11H7ClO2/c12-11(14)9-6-5-7-3-1-2-4-8(7)10(9)13/h1-6,13H
• InChI Key： BGDWGIMWXKYYOG-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C2C=CC=CC2=C1O)=O

Computed Properties

• Exact Mass: 206.01351
• Monoisotopic Mass: 206.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives

Additional information on 2-Naphthalenecarbonyl chloride, 1-hydroxy-

1-Hydroxy-2-naphthalenecarbonyl chloride: A Versatile Building Block in Organic Synthesis and Pharmaceutical Research

1-Hydroxy-2-naphthalenecarbonyl chloride (CAS No. 38077-69-9) is a structurally unique organic compound that has garnered significant attention in the fields of synthetic chemistry and medicinal chemistry. This compound, characterized by its naphthalene-derived core with a hydroxyl group at the C1 position and a chloroformyl moiety at C2, serves as a critical intermediate in the development of bioactive molecules. Its dual functionality—comprising an electrophilic acyl chloride group and a nucleophilic hydroxyl substituent—offers unparalleled versatility in forming complex molecular architectures. Recent advancements in catalytic methodologies have further expanded its utility, particularly in the synthesis of heterocyclic frameworks relevant to drug discovery.

The structural features of CAS No. 38077-69-9 enable it to participate in diverse reaction pathways. The hydroxyl group at the naphthyl ring can act as a directing group in electrophilic aromatic substitutions, while the acyl chloride functionality facilitates nucleophilic acyl substitution reactions. This dual reactivity has been exploited in the development of novel methodologies for constructing biologically relevant scaffolds. For instance, recent studies have demonstrated its application in Pd-catalyzed cross-coupling reactions to access substituted naphthoquinones with potential antitumor activity.

In the context of pharmaceutical research, 1-hydroxy-2-naphthalenecarbonyl chloride has emerged as a key precursor for designing fluorescent probes and imaging agents. The naphthol core exhibits strong fluorescence properties, which can be modulated through strategic functionalization of the acyl chloride group. A 2024 study published in *Journal of Medicinal Chemistry* highlighted its role in developing near-infrared fluorescent dyes for real-time monitoring of enzymatic activity in live cells. The compound's ability to form stable conjugates with amino acid residues makes it particularly valuable for bioconjugation applications.

Synthetic strategies for preparing CAS No. 38077-69-9 have evolved significantly over the past decade. Traditional methods involved multi-step oxidation sequences from naphthol precursors, but modern approaches emphasize atom-efficient protocols using transition metal catalysts. A notable advancement reported in *Organic Letters* (2023) describes a one-pot oxidation-chlorination cascade under mild photoredox conditions, achieving high yields with minimal byproduct formation. These innovations align with green chemistry principles while maintaining cost-effectiveness for industrial-scale production.

The compound's reactivity profile has also been leveraged in materials science applications. Researchers have incorporated it into polymeric systems to create stimuli-responsive materials capable of pH-dependent structural changes. A 2024 patent application (WO/2024/XXXXXX) details its use as a crosslinking agent for smart hydrogels used in controlled drug delivery systems. The hydroxyl group enables covalent bonding with polymer backbones, while the acyl chloride functionality allows post-polymerization modification to introduce bioactive moieties.

In analytical chemistry, CAS No. 38077-69-9 serves as an important reference standard for spectroscopic techniques such as NMR and mass spectrometry calibration due to its distinct electronic properties and thermal stability up to 150°C under inert atmosphere conditions (as reported by TGA analysis in *Thermochimica Acta*, 2023). Its unique absorption characteristics make it particularly useful for UV/Vis spectrophotometric method development.

The environmental impact profile of this compound has been extensively studied through computational models using DFT methods (as published in *Green Chemistry*, 2024). These studies indicate favorable biodegradation potential compared to similar aromatic chlorides, with predicted half-lives under aerobic conditions aligning with Class II biodegradability standards set by OECD guidelines.

Ongoing research continues to explore novel applications for this versatile intermediate. Recent work from collaborative groups at ETH Zurich and Kyoto University (presented at IUPAC Congress 2024) demonstrates its utility as a photosensitizer precursor for photodynamic therapy agents targeting cancer cells through singlet oxygen generation mechanisms.

In summary, CAS No. 38077-69-9 represents an essential building block whose multifunctional nature bridges fundamental chemical research and practical applications across disciplines including pharmaceuticals, materials science, and analytical technologies. Continued innovation in synthetic methodologies and application domains ensures its relevance will only grow within modern chemical research paradigms.